Cas no 57329-17-6 (2-(5-Chloro-1-benzofuran-2-yl)acetic acid)

• Product Name: 2-(5-Chloro-1-benzofuran-2-yl)acetic acid
• CAS No: 57329-17-6
• MF: C₁₀H₇ClO₃
• MW: 210.613782167435
• CID: 5712802
• PubChem ID: 28909773
• Update Time: 2025-08-03

2-(5-Chloro-1-benzofuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1-benzofuran-2-yl)acetic acid
• EN300-1137726
• 2-(5-chlorobenzofuran-2-yl)acetic acid
• CS-0268050
• SCHEMBL11194046
• 2-(5-chloro-1-benzofuran-2-yl)aceticacid
• 57329-17-6
• AKOS002680554
• 2-Benzofuranacetic acid, 5-chloro-
• 2-(5-Chloro-1-benzofuran-2-yl)acetic acid

• Inchi： 1S/C10H7ClO3/c11-7-1-2-9-6(3-7)4-8(14-9)5-10(12)13/h1-4H,5H2,(H,12,13)
• InChI Key： NULLDEMRVPOVOV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(CC(=O)O)O2

Computed Properties

• Exact Mass: 210.0083718g/mol
• Monoisotopic Mass: 210.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 365.1±27.0 °C(Predicted)
• pka: 3.11±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(5-Chloro-1-benzofuran-2-yl)acetic acid

Recent Advances in the Study of 2-(5-Chloro-1-benzofuran-2-yl)acetic acid (CAS: 57329-17-6)

The compound 2-(5-Chloro-1-benzofuran-2-yl)acetic acid (CAS: 57329-17-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This benzofuran derivative has been investigated for its role in modulating biological pathways, particularly in the context of anti-inflammatory and anticancer activities. Recent studies have explored its synthesis, structural modifications, and biological evaluations, shedding light on its mechanism of action and potential as a lead compound for drug development.

One of the key findings in recent literature is the compound's ability to inhibit specific enzymes involved in inflammatory responses. Researchers have demonstrated that 2-(5-Chloro-1-benzofuran-2-yl)acetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This property makes it a promising candidate for the development of novel anti-inflammatory drugs with potentially fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent studies have highlighted the compound's anticancer potential. Preliminary in vitro assays have shown that 2-(5-Chloro-1-benzofuran-2-yl)acetic acid can induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The mechanism appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that further exploration of this compound could lead to the development of new chemotherapeutic agents.

The synthesis and structural optimization of 2-(5-Chloro-1-benzofuran-2-yl)acetic acid have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating more detailed pharmacological studies. Moreover, structural analogs have been synthesized to explore structure-activity relationships (SAR), providing valuable insights into the molecular features that contribute to its biological activity.

Despite these promising developments, challenges remain in the clinical translation of 2-(5-Chloro-1-benzofuran-2-yl)acetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, recent studies on 2-(5-Chloro-1-benzofuran-2-yl)acetic acid (CAS: 57329-17-6) underscore its potential as a versatile scaffold for drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with advances in synthetic chemistry, position it as a valuable candidate for future therapeutic development. Continued research efforts will be essential to fully elucidate its pharmacological profile and translate these findings into clinical applications.